1-(4-(difluoromethoxy)phenyl)-2-(isobutylthio)-5-phenyl-1H-imidazole
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Description
1-(4-(difluoromethoxy)phenyl)-2-(isobutylthio)-5-phenyl-1H-imidazole is a useful research compound. Its molecular formula is C20H20F2N2OS and its molecular weight is 374.45. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Divergent and Regioselective Synthesis : A study on the synthesis of 1,2,4- and 1,2,5-trisubstituted imidazoles from a common intermediate showcases the versatility of imidazole derivatives in synthetic chemistry. This approach allows for selective formation of imidazole derivatives, demonstrating the compound's potential in creating structurally diverse molecules (Delest et al., 2008).
Fluorinated Curing Agents : In the field of polymer chemistry, new fluorinated curing agents containing imidazole groups have been synthesized for use with epoxy resins. These agents enhance the thermal stability and water repellency of the cured materials, highlighting the application of imidazole derivatives in materials science (Ghaemy et al., 2012).
Photophysical and Sensing Applications
Fluorescence Sensing of Fluoride : Imidazole derivatives have been utilized in the development of colorimetric and ratiometric fluorescent chemosensors for fluoride. These sensors exhibit significant shifts in absorption and fluorescence emission, demonstrating the potential of imidazole derivatives in environmental and analytical chemistry (Peng et al., 2005).
Optical Properties : The synthesis and optical properties of imidazole- and benzimidazole-based π-conjugated compounds have been explored, showing how substituents and counteranions influence absorption, emission, and solvatochromism. This research indicates the utility of imidazole derivatives in the development of new optical materials (Takagi et al., 2015).
Biological and Medicinal Applications
Anticancer Potential : Imidazole derivatives have shown anticancer potential by inducing apoptosis and cellular senescence. These compounds, synthesized through multicomponent reactions, exhibited activity against a variety of cancer cell types, suggesting their promise as therapeutic agents (Sharma et al., 2014).
DNA Cleavage Studies : The corrosion inhibition efficiency and DNA cleavage capabilities of imidazole derivatives on mild steel in acidic solutions have been studied. These findings not only highlight the chemical stability and reactivity of imidazole derivatives but also their potential in biochemistry and molecular biology (Prashanth et al., 2021).
Properties
IUPAC Name |
1-[4-(difluoromethoxy)phenyl]-2-(2-methylpropylsulfanyl)-5-phenylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F2N2OS/c1-14(2)13-26-20-23-12-18(15-6-4-3-5-7-15)24(20)16-8-10-17(11-9-16)25-19(21)22/h3-12,14,19H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIMZIZZCNVZWDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CSC1=NC=C(N1C2=CC=C(C=C2)OC(F)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.